Cas no 2418706-29-1 ((9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate
• CAS No: 2418706-29-1
• MF: C₂₆H₂₄FN₅O₅S
• MW: 537.56266784668
• CID: 5678498
• PubChem ID: 165772673
• Update Time: 2025-06-23

(9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418706-29-1
• (9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate
• EN300-26625705

• Inchi： 1S/C26H24FN5O5S/c27-38(34,35)37-20-14-18(13-19(15-20)29-30-28)16-31-9-11-32(12-10-31)26(33)36-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-15,25H,9-12,16-17H2
• InChI Key： FJKXPJWDNWXMON-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(=C1)CN1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 537.14821822g/mol
• Monoisotopic Mass: 537.14821822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 98.9Ų

Additional information on (9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate (CAS No. 2418706-29-1)

(9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate (CAS No. 2418706-29-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorene moiety, an azido group, and a fluorosulfonyloxy functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and diagnostic agents.

The fluorene core of the compound provides a rigid and planar structure, which can enhance the molecule's stability and bioavailability. The azido group is a versatile functional group that can undergo various chemical transformations, such as reduction to an amine or coupling reactions to form more complex structures. The fluorosulfonyloxy group, on the other hand, is known for its high reactivity and can be used to introduce fluorine atoms into molecules, which can significantly affect their biological properties.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The fluorene moiety was found to enhance the compound's ability to cross cell membranes, while the azido and fluorosulfonyloxy groups contributed to its selective targeting of specific cellular pathways.

In another study, researchers at the University of California explored the use of this compound as a precursor for the synthesis of radiolabeled imaging agents. The azido group was converted into a radioactive isotope-labeled moiety, which allowed for real-time monitoring of drug distribution and metabolism in vivo. This approach has significant implications for personalized medicine, where precise dosing and targeted delivery are crucial for optimizing treatment outcomes.

The synthesis of (9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate involves several steps, including the formation of the fluorene core, introduction of the azido and fluorosulfonyloxy groups, and final coupling with the piperazine moiety. Each step requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and solid-phase synthesis have been employed to streamline the process and improve efficiency.

From a safety perspective, it is important to note that while (9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate is not classified as a hazardous material, proper handling and storage protocols should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, (9H-fluoren-9-yl)methyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate (CAS No. 2418706-29-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its potential therapeutic benefits and diagnostic capabilities. As research in this area continues to advance, it is likely that new insights and applications will emerge, further expanding the utility of this fascinating compound.